1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine

• IUPAC Name: [2-(1H-imidazol-2-yl)phenyl]-[3-(1H-pyrazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H19N5O/c24-18(15-6-2-1-5-14(15)17-19-9-10-20-17)23-11-3-4-13(12-23)16-7-8-21-22-16/h1-2,5-10,13H,3-4,11-12H2,(H,19,20)(H,21,22)
• InChI Key: UTFOOKFZSSXIKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2C3=NC=CN3)C4=CC=NN4
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine, also known as IPP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is not fully understood, but it is believed to act as an inhibitor of certain enzymes that are involved in the development of cancer and inflammation. 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to promote inflammation and cancer growth.
Biochemical and Physiological Effects
1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and decrease the production of certain cytokines that are involved in the development of autoimmune diseases. Additionally, 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been shown to have a neuroprotective effect, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine in lab experiments is its high purity and good yield. Additionally, 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is relatively stable and can be stored for extended periods of time without significant degradation. However, one of the limitations of using 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine in lab experiments is its high cost, which may limit its use in certain research applications.

Future Directions

There are numerous potential future directions for research involving 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine. One area of interest is in the development of new drugs for the treatment of cancer and inflammation. Additionally, 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine and its potential applications in medicine.
Conclusion
In conclusion, 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is through the reaction of 1-(2-bromoacetyl)-2-(1H-imidazol-2-yl)benzene with 1-(5-amino-1H-pyrazol-3-yl)piperidine in the presence of a palladium catalyst. This method yields a high purity product with a good yield.

Scientific Research Applications

1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. 1-[2-(1H-imidazol-2-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties, making it a potential candidate for the development of new drugs.